Cas no 2171268-37-2 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• CAS No: 2171268-37-2
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 5938623
• PubChem ID: 165536308
• Update Time: 2025-06-09

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid
• 2171268-37-2
• EN300-1515602
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}butanoic acid

• Inchi： 1S/C26H24N2O5/c1-2-23(25(30)31)28-24(29)16-11-13-17(14-12-16)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-14,22-23H,2,15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t23-/m0/s1
• InChI Key： NRZSBNCEZCUIMS-QHCPKHFHSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid

Comprehensive Overview of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171268-37-2)

In the realm of organic chemistry and pharmaceutical research, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid (CAS No. 2171268-37-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis, drug discovery, and biomaterial development. Its Fmoc group serves as a protective moiety, enabling precise control over chemical reactions, a feature highly sought after in modern synthetic methodologies.

The molecular structure of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid incorporates a chiral center at the second carbon, which is critical for its stereoselective interactions in biological systems. Researchers are increasingly exploring its role in the development of targeted therapeutics, particularly in the fields of oncology and neurodegenerative diseases. The compound's ability to form stable amide bonds makes it a valuable building block for peptide-based drugs, a rapidly growing segment in the pharmaceutical industry.

One of the most frequently asked questions about CAS No. 2171268-37-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), while remaining relatively stable at room temperature when stored under inert conditions. These properties make it a reliable reagent for laboratory use, particularly in automated peptide synthesizers.

In the context of green chemistry, researchers are investigating eco-friendly alternatives for the synthesis and deprotection of Fmoc-amino acids. The demand for sustainable practices has led to innovations in catalytic methods and solvent systems that reduce waste and energy consumption. This aligns with broader industry trends, where environmentally friendly synthesis is becoming a key consideration for pharmaceutical manufacturers.

Another area of interest is the compound's potential in bioconjugation and nanotechnology. Its reactive carboxyl group and aromatic system allow for facile modification, enabling the creation of hybrid materials with tailored properties. For instance, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid has been employed in the functionalization of nanoparticles for drug delivery systems, highlighting its versatility in cutting-edge applications.

From a commercial perspective, the global market for Fmoc-protected amino acids is expanding, driven by the rising demand for peptide therapeutics and diagnostic agents. Companies specializing in fine chemicals and custom synthesis are increasingly offering CAS No. 2171268-37-2 as part of their product portfolios, catering to academic and industrial researchers alike. Quality control and batch-to-batch consistency remain critical factors for end-users, underscoring the importance of reliable suppliers.

In summary, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}butanoic acid represents a cornerstone in modern synthetic chemistry, with far-reaching implications across multiple disciplines. Its combination of structural precision, reactivity, and adaptability ensures its continued relevance in both fundamental research and applied sciences. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in the next generation of chemical and biomedical innovations.